Cas no 2171771-38-1 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid
• CAS No: 2171771-38-1
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 5834555
• PubChem ID: 165872076
• Update Time: 2025-06-08

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid
• EN300-1491193
• 2171771-38-1
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-4-methylpentanoic acid

• Inchi： 1S/C26H30N2O5/c1-3-8-23(25(31)27-15-17(2)13-14-24(29)30)28-26(32)33-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h3-7,9-12,17,22-23H,1,8,13-16H2,2H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZGBVLHUAGXAQKQ-UHFFFAOYSA-N
• SMILES： O(C(NC(CC=C)C(NCC(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid (CAS No. 2171771-38-1)

In the rapidly evolving field of peptide synthesis and bioconjugation chemistry, the compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid (CAS No. 2171771-38-1) has garnered significant attention due to its versatile applications. This Fmoc-protected amino acid derivative is widely utilized in solid-phase peptide synthesis (SPPS), a technique that has revolutionized drug discovery and biotechnology. Researchers are increasingly exploring its role in the development of targeted therapeutics and diagnostic probes, aligning with the growing demand for personalized medicine.

The structural complexity of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid makes it a valuable building block for peptide modifications. Its Fmoc group ensures selective deprotection during synthesis, a feature highly sought after in high-throughput screening and combinatorial chemistry. Recent studies highlight its compatibility with click chemistry reactions, enabling the creation of stable bioconjugates for applications in cancer research and immunotherapy. These advancements address the rising interest in next-generation biologics, a topic frequently searched in academic and industrial forums.

From a synthetic perspective, the compound’s pent-4-enamido moiety offers unique reactivity for post-translational modifications. This aligns with the current focus on protein engineering and enzyme mimicry, areas where users often query about site-specific labeling techniques. Additionally, its 4-methylpentanoic acid segment enhances solubility, a critical factor in drug formulation—a recurring theme in pharmaceutical discussions. The compound’s CAS No. 2171771-38-1 is frequently referenced in patents related to peptide-based vaccines, reflecting its commercial relevance.

Beyond its synthetic utility, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid is pivotal in proteomics research. Its ability to incorporate unnatural amino acids into peptides caters to the demand for structure-activity relationship (SAR) studies, a hot topic in AI-driven drug design. Notably, its use in fluorescent labeling protocols has been explored in live-cell imaging, answering frequent user queries about real-time molecular tracking. This dual functionality—synthesis and imaging—positions it as a multifunctional reagent in life sciences.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-4-methylpentanoic acid (CAS No. 2171771-38-1) exemplifies the intersection of chemical innovation and biomedical application. Its relevance to trending topics like precision medicine and biomaterials ensures sustained interest across research communities. As the scientific landscape shifts toward sustainable chemistry, this compound’s role in green synthesis methodologies is likely to expand, further solidifying its importance in modern laboratories.